![molecular formula C8H20ClNO B6179630 2-[(3,3-dimethylbutyl)amino]ethan-1-ol hydrochloride CAS No. 245487-95-0](/img/no-structure.png)
2-[(3,3-dimethylbutyl)amino]ethan-1-ol hydrochloride
Overview
Description
“2-[(3,3-dimethylbutyl)amino]ethan-1-ol hydrochloride” is an organic compound . It is also known as “1-[(3,3-dimethylbutyl)amino]propan-2-ol hydrochloride” with the CAS Number: 2567502-80-9 . The compound is a salt with a molecular weight of 195.73 .
Molecular Structure Analysis
The InChI code for the compound is1S/C9H21NO.ClH/c1-8(11)7-10-6-5-9(2,3)4;/h8,10-11H,5-7H2,1-4H3;1H . This indicates that the compound has a complex structure with multiple functional groups.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(3,3-dimethylbutyl)amino]ethan-1-ol hydrochloride involves the reaction of 2-chloroethanol with 3,3-dimethylbutylamine in the presence of a base to form the desired product. The hydrochloride salt is then formed by reacting the product with hydrochloric acid.", "Starting Materials": [ "2-chloroethanol", "3,3-dimethylbutylamine", "Base (e.g. sodium hydroxide)", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2-chloroethanol is reacted with 3,3-dimethylbutylamine in the presence of a base (e.g. sodium hydroxide) to form 2-[(3,3-dimethylbutyl)amino]ethan-1-ol.", "Step 2: The product from step 1 is then reacted with hydrochloric acid to form 2-[(3,3-dimethylbutyl)amino]ethan-1-ol hydrochloride." ] } | |
CAS RN |
245487-95-0 |
Product Name |
2-[(3,3-dimethylbutyl)amino]ethan-1-ol hydrochloride |
Molecular Formula |
C8H20ClNO |
Molecular Weight |
181.7 |
Purity |
95 |
Origin of Product |
United States |
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